Cas no 1803696-55-0 (3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803696-55-0
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4829219
• Update Time: 2025-05-21

3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO2/c1-4-5(3-9)6(2-7(14)13-4)15-8(10,11)12/h2H,3H2,1H3,(H,13,14)
• InChI Key： KJSUEYJTGRMECQ-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(NC=1C)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Additional information on 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine

3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine, also known by its CAS number 1803696-55-0, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a fluoromethyl group, a hydroxyl group, a methyl group, and a trifluoromethoxy group, imparts unique chemical properties and reactivity to this molecule.

The structure of 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine is characterized by its substituted pyridine ring. The fluoromethyl group (-CH2F) at position 3 introduces electron-withdrawing effects, while the hydroxyl group (-OH) at position 6 contributes to hydrogen bonding capabilities. The methyl group (-CH3) at position 2 adds steric bulk, and the trifluoromethoxy group (-OCF3) at position 4 introduces strong electron-withdrawing effects due to the highly electronegative trifluoromethyl moiety. These substituents collectively influence the compound's electronic properties, solubility, and reactivity.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and agrochemical development. The presence of fluorine atoms in 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine enhances its lipophilicity and bioavailability, making it a promising candidate for pharmaceutical applications. For instance, research has shown that such compounds can act as inhibitors of certain enzymes or receptors, potentially leading to novel therapeutic agents.

In addition to its biological applications, this compound has garnered attention in materials science. The combination of electron-withdrawing groups and aromaticity makes it suitable for use in organic electronics. Recent advancements in the synthesis of organic semiconductors have demonstrated that fluorinated pyridines like 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine can enhance charge transport properties in thin-film transistors and light-emitting diodes.

The synthesis of 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule efficiently. The development of scalable synthetic routes remains an active area of investigation due to the increasing demand for this compound in both academic and industrial settings.

The biological activity of 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine has been extensively studied in recent years. In vitro assays have revealed its potential as an antioxidant and anti-inflammatory agent. Furthermore, preliminary studies suggest that this compound may exhibit selective cytotoxicity against cancer cells, making it a candidate for further exploration in oncology research.

In terms of environmental impact, the stability and biodegradability of 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine are critical considerations. Fluorinated compounds are generally resistant to hydrolysis due to the strong carbon-fluorine bond. However, recent research has focused on developing eco-friendly degradation pathways for such compounds to minimize their environmental footprint.

The commercialization of 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine is driven by its versatility across multiple industries. Pharmaceutical companies are particularly interested in its potential as a lead compound for drug development programs targeting various diseases. Meanwhile, materials scientists continue to explore its applications in advanced electronic materials.

In conclusion, CAS No 1803696-55-0, or 3-(Fluoromethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine, represents a cutting-edge compound with diverse applications in chemistry and beyond. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific developments.